Methylbenactyzium
Methylbenactyzium
Brand Name:
Vulcanchem
CAS No.:
13473-61-5
VCID:
VC20940553
InChI:
InChI=1S/C21H28NO3/c1-4-22(3,5-2)16-17-25-20(23)21(24,18-12-8-6-9-13-18)19-14-10-7-11-15-19/h6-15,24H,4-5,16-17H2,1-3H3/q+1
SMILES:
CC[N+](C)(CC)CCOC(=O)C(C1=CC=CC=C1)(C2=CC=CC=C2)O
Molecular Formula:
C21H28NO3+
Molecular Weight:
342.5 g/mol
Methylbenactyzium
CAS No.: 13473-61-5
Cat. No.: VC20940553
Molecular Formula: C21H28NO3+
Molecular Weight: 342.5 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 13473-61-5 |
|---|---|
| Molecular Formula | C21H28NO3+ |
| Molecular Weight | 342.5 g/mol |
| IUPAC Name | diethyl-[2-(2-hydroxy-2,2-diphenylacetyl)oxyethyl]-methylazanium |
| Standard InChI | InChI=1S/C21H28NO3/c1-4-22(3,5-2)16-17-25-20(23)21(24,18-12-8-6-9-13-18)19-14-10-7-11-15-19/h6-15,24H,4-5,16-17H2,1-3H3/q+1 |
| Standard InChI Key | HDAMOICMOAXFLJ-UHFFFAOYSA-N |
| SMILES | CC[N+](C)(CC)CCOC(=O)C(C1=CC=CC=C1)(C2=CC=CC=C2)O |
| Canonical SMILES | CC[N+](C)(CC)CCOC(=O)C(C1=CC=CC=C1)(C2=CC=CC=C2)O |
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